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Compound of Interest

Compound Name: Fludioxonil

Cat. No.: B1672872

For Researchers, Scientists, and Drug Development Professionals

Fludioxonil is a broad-spectrum, non-systemic fungicide belonging to the phenylpyrrole class
of chemicals.[1] It is a synthetic analog of the natural antimicrobial compound pyrrolnitrin.[1]
Widely used in agriculture for pre- and post-harvest applications, it controls a range of fungal
pathogens on fruits, vegetables, cereals, and ornamental plants.[1][2] Its primary mode of
action involves the inhibition of transport-associated phosphorylation of glucose, which disrupts
mycelial growth.[1][3] Recent studies also indicate it interferes with osmotic stress response
pathways, inhibits glycerol synthesis, and disrupts reactive oxygen species (ROS) homeostasis
in fungi.[4] Given its widespread use, understanding the environmental fate, persistence, and
potential ecotoxicological effects of Fludioxonil is critical for environmental risk assessment
and regulatory compliance.[5][6]

Physicochemical Properties

The environmental behavior of a pesticide is largely governed by its physical and chemical
properties. Fludioxonil is characterized by low agueous solubility and low volatility.[2] It has a
high octanol-water partition coefficient (log Pow), indicating its lipophilic nature and potential for
sorption to organic matter.
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Property Value Reference
Molecular Formula C12H6F2N202 [1]
Molecular Mass 248.2 g/mol [7]
Melting Point 199.8°C [7]
Vapour Pressure 3.9x 1077 Pa at 25°C [7]
Water Solubility 1.8 mg/L at 25°C (pH 4-10) [7]

Log Pow (Octanol-Water
N o 4.12 at 25°C [7]
Partition Coefficient)

Environmental Fate and Persistence

Fludioxonil's persistence varies across different environmental compartments, influenced by
factors such as sunlight, soil type, and microbial activity.

Degradation Processes

1. Hydrolysis: Fludioxonil is stable to hydrolysis in aqueous environments at environmentally
relevant pH levels (pH 5, 7, and 9).[7][8]

2. Photodegradation: Photolysis is a significant route of dissipation for Fludioxonil, particularly
in water and on soil surfaces.[8] Ultraviolet (UV)-visible irradiation leads to the formation of a
major photoproduct, identified as 2-(2,2-difluorobenzo[d][2][8]dioxol-4-yl)-2-
(nitrosomethylene)-4-oxobutanenitrile.[9] This photoproduct has been shown to be more toxic
to Vibrio fischeri bacteria than the parent compound.[9]

3. Biodegradation: Microbial degradation is a slower process. In laboratory soil incubations
under aerobic conditions, Fludioxonil exhibits high to very high persistence.[10] It is
considered essentially stable under anaerobic soil conditions and in aerobic aquatic
environments.[8][10] However, specific bacterial isolates have demonstrated the ability to
degrade Fludioxonil, often through co-metabolism with other carbon sources like amino acids.

[3]

Table 1: Degradation Half-life of Fludioxonil
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Degradation

Persistence

Compartment Half-life (t1/2) Reference
Process Class
Agqueous )
Water ] 1-8.7 days Non-persistent [8]
Photolysis
Hydrolysis Stable Persistent [8]
Aerobic Aquatic )
] 473 - 718 days Very Persistent [8]
Metabolism
Sall Soil Photolysis 1.6 - 9.7 days Non-persistent [8]
Laboratory
Aerobic 143 - 365 days Persistent [8]
Metabolism
S Moderately
Terrestrial Field _
S 87 - 228 days Persistent to [8]
Dissipation )
Persistent
Anaerobic )
] Stable Very Persistent [10]
Metabolism

Mobility in Soil and Water

Fludioxonil's mobility in soil is limited due to its strong adsorption to soil organic carbon.[8] Its
organic-carbon normalized soil partition coefficients (Koc) range from 991 to 2440 L/kg,
classifying it as slightly to moderately mobile.[8] This suggests a low potential for leaching into
groundwater.[8] However, its degradates, such as CGA-192155 and CGA-339833, are highly
mobile.[8] The presence of adjuvants in commercial formulations can also influence sorption
dynamics, potentially increasing its solubility and mobility. Despite its low mobility, Fludioxonil
can reach surface waters through spray drift or runoff of sediment-bound residues.

Table 2: Soil Sorption and Mobility of Fludioxonil and its Metabolites
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Mobility
Compound Koc (L/kg) . Reference
Classification

) ) Slightly to Moderately
Fludioxonil 991 - 2,440 ) [8]
Mobile

Metabolite CGA-
192155

12 - 42 Highly Mobile [8]

Metabolite CGA-
339833

1.7-71 Very Highly Mobile [8]

Bioaccumulation and Bioconcentration

Based on its bioconcentration factors (BCF) in fish, which range from 311 to 430, Fludioxonil
is not considered to be bioaccumulative according to EPA criteria.[8]
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2-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)
-2-(nitrosomethylene)-4-oxobutanenitrile

Aqueous & Soil
Photolysis (UV)

Microbial Degradation
Irradiated Sediment Water) -

Metabolite
CGA-192155

Fludioxonil
(C12H6F2N202)

Further Degradation

Microbial Degradation
Mineralization
(CO2, H20)

Further Degradation

Other Metabolites
(e.g., CGA-339833)
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Fungal Cell

Fludioxonil

Oxidative Stress

(ROS Accumulation) leads to

activates Osmotic Stress

activates

Cell Death
(Apoptosis)
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GPLC-MS/MS Workflow for Fludioxonil Residue Analysi?

1. Sample Collection
(Soil, Tomato)

:

2. Extraction
(Acetonitrile)

'

3. dSPE Cleanup
(PSA + Florisil)

'

4. UPLC-MS/MS Analysis
(C18, ESI-, MRM)

l

5. Data Processing
& Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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